Cas no 4379-54-8 (2,3-Naphthalenedicarboximide)

• Product Name: 2,3-Naphthalenedicarboximide
• CAS No: 4379-54-8
• Molecular Formula: C₁₂H₇NO₂
• Molecular Weight: 197.18948
• CID: 333715
• PubChem ID: 335194

2,3-Naphthalenedicarboximide Properties

Names and Identifiers

• 1H-Benz[f]isoindole-1,3(2H)-dione
• 2,3-Naphthalenedicarboximide
• benzo[f]isoindole-1,3-dione
• naphthalene-2,3-dicarboximide
• 1,3-dihydro-1,3-dioxo-2H-Benz[f]isoindole
• 1,3-dioxo-1,3-dihydrobenzo[f]isoindole
• CHEMBL1735403
• MFCD00134504
• HMS3052F16
• 4379-54-8
• F87363
• 1h-benzo[f]isoindole-1,3(2h)-dione
• Oprea1_224351
• Benzo[f] isoindole-1,3-dione
• 2,3-Naphthalenedicarboximide, 97%
• 2H-naphtho[2,3-c]azoline-1,3-dione
• NSC343623
• ODBPKBWAGSAZBE-UHFFFAOYSA-N
• FT-0635253
• NSC-343623
• Naphtho[2,3-c]pyrrole-1,3(2H)-dione
• CS-0527499
• SCHEMBL699461
• DTXSID10319296
• MLS001360520
• AKOS015889522
• SMR001223774
• DB-051167

• MDL： MFCD00134504
• InChIKey： ODBPKBWAGSAZBE-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H7NO2/c14-11-9-5-7-3-1-2-4-8(7)6-10(9)12(15)13-11/h1-6H,(H,13,14,15)
• SMILES： O=C1NC(=O)C2=C1C=C3C=CC=CC3=C2

Computed Properties

• Exact Mass: 197.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 197.048
• Heavy Atom Count: 15
• Complexity: 283
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• LogP: 2.05220
• PSA: 46.17000
• Refractive Index: 1.708
• Boiling Point: °Cat760mmHg
• Melting Point: 273-276 ºC
• Flash Point: °C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.391

2,3-Naphthalenedicarboximide Security Information

• WGK Germany：3
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Risk Phrases： R36/37/38

2,3-Naphthalenedicarboximide Customs Data

• HS CODE：2925190090
• Customs Data：

  China Customs Code:

  2925190090

  Overview:

  2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%